Cas no 50838-11-4 (14,15-Didehydroisoeburnamine)

• Product Name: 14,15-Didehydroisoeburnamine
• CAS No: 50838-11-4
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 837052
• PubChem ID: 13894854
• Update Time: 2024-11-02

14,15-Didehydroisoeburnamine Chemical and Physical Properties

Names and Identifiers

• 14,15-Didehydroisoeburnamine
• (3α,14β,16α)-17,18-Didehydro-14,15-dihydroeburnamenin-14-ol
• [ "14", "15-Didehydroisovincanol" ]
• 50838-11-4
• AKOS032962285
• FS-9937
• (15R,17R,19S)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),13-pentaen-17-ol
• (15R,17R,19S)-15-ETHYL-1,11-DIAZAPENTACYCLO[9.6.2.0(2),?.0?,(1)?.0(1)?,(1)?]NONADECA-2,4,6,8(18),13-PENTAEN-17-OL
• 14

• Inchi： InChI=1S/C19H22N2O/c1-2-19-9-5-10-20-11-8-14-13-6-3-4-7-15(13)21(16(22)12-19)17(14)18(19)20/h3-7,9,16,18,22H,2,8,10-12H2,1H3/t16-,18-,19+/m1/s1
• InChI Key： HQEIVSZGVBPOQZ-QRQLOZEOSA-N
• SMILES： CCC12CC(N3C4=CC=CC=C4C5=C3C1N(CC5)CC=C2)O

Computed Properties

• Exact Mass: 294.173213330g/mol
• Monoisotopic Mass: 294.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.4Ų

Experimental Properties

• Color/Form: Powder

14,15-Didehydroisoeburnamine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids Eburnan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids